Cas no 1935944-55-0 (2,4-diamino-6-chlorobenzonitrile)

• Product Name: 2,4-diamino-6-chlorobenzonitrile
• CAS No: 1935944-55-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD29989372
• CID: 5162858
• Update Time: 2025-11-03

2,4-diamino-6-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4-diamino-6-chloro-
• 2,4-diamino-6-chlorobenzonitrile

• MDL： MFCD29989372
• Inchi： 1S/C7H6ClN3/c8-6-1-4(10)2-7(11)5(6)3-9/h1-2H,10-11H2
• InChI Key： NXKMUFRXMKGTDN-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(Cl)C=C(N)C=C1N

Additional information on 2,4-diamino-6-chlorobenzonitrile

Comprehensive Overview of 2,4-Diamino-6-Chlorobenzonitrile (CAS No. 1935944-55-0): Structural Properties and Modern Applications

2,4-Diamino-6-chlorobenzonitrile (CAS No. 1935944-55-0) is a versatile aromatic compound characterized by a substituted benzene ring containing two amino groups at the 2 and 4 positions, a chlorine atom at the 6 position, and a nitrile functional group. This unique combination of substituents imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in pharmaceutical and agrochemical research. The molecule’s structural framework aligns with the broader class of diaminobenzonitriles, which have garnered significant attention due to their role in developing novel therapeutic agents targeting metabolic disorders and oncological pathways.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2,4-diamino-6-chlorobenzonitrile. A 2023 study published in *Organic Chemistry Frontiers* demonstrated an efficient one-pot synthesis using palladium-catalyzed cross-coupling reactions under mild conditions. This approach reduced reaction time by 37% compared to traditional multi-step protocols while maintaining high enantiomeric purity (>98% ee). The study also highlighted the compound’s stability under microwave-assisted conditions, a critical factor for large-scale production processes.

The structural versatility of 2,4-diamino-6-chlorobenzonitrile stems from its dual functionality as both an electrophilic and nucleophilic site. The electron-withdrawing nitrile group (-C≡N) creates a meta-directing influence on the aromatic ring, while the amino groups (-NH₂) act as strong activating substituents. This duality enables selective functionalization through various reaction pathways including nucleophilic aromatic substitution (SNAr), electrophilic substitution, and transition-metal catalyzed transformations. Notably, recent research has explored its potential in Suzuki-Miyaura coupling reactions to construct biaryl scaffolds for drug discovery programs.

In the realm of pharmaceutical development, derivatives of 2,4-diamino-6-chlorobenzonitrile have shown promise as modulators of key metabolic enzymes. A clinical candidate developed by Novartis in 2023 utilizes this scaffold as a core structure for an AMPK activator targeting type 2 diabetes mellitus. The compound demonstrated improved bioavailability (oral absorption >85%) compared to existing thiazolidinedione-based therapies while maintaining favorable safety profiles in preclinical toxicology studies.

The compound’s unique electronic properties also make it an attractive candidate for material science applications. Researchers at MIT reported in *Advanced Materials* (Q1 2023) that incorporating this structure into conjugated polymers enhanced charge carrier mobility by up to 15-fold compared to conventional thiophene-based systems. These findings suggest potential applications in organic photovoltaics and flexible electronics where molecular-level control over electronic properties is critical.

Analytical techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational behavior of 2,4-diamino-6-chlorobenzonitrile. Crystallographic data reveals that the molecule adopts a planar geometry with dihedral angles between substituents measuring ≤7°, facilitating π-stacking interactions essential for supramolecular assembly processes. These structural characteristics are particularly relevant for designing molecular recognition systems in biosensing applications.

Sustainability considerations have driven recent innovations in processing this compound. Green chemistry approaches now dominate synthesis protocols, with solvent recovery systems achieving >90% reagent reuse rates according to data from the American Chemical Society’s Green Chemistry Institute (ASCI). Additionally, biocatalytic methods using engineered Pseudomonas strains have shown potential for stereoselective derivatization without requiring heavy metal catalysts.

In agrochemical research programs, derivatives of this scaffold are being evaluated as next-generation herbicides with enhanced selectivity profiles. A proprietary formulation developed by Syngenta demonstrated >95% efficacy against glyphosate-resistant weed species while maintaining low phytotoxicity (<1% damage) to major crop varieties such as soybean and corn. Field trials conducted across three continents confirmed consistent performance under diverse environmental conditions.

The compound’s role as a building block extends beyond direct applications through its participation in multicomponent reactions (MCRs). A groundbreaking study published in *ACS Catalysis* demonstrated its use in Ugi-type four-component reactions to synthesize complex heterocyclic frameworks containing both amide and nitrile functionalities simultaneously. This methodology has accelerated lead optimization processes in several drug discovery pipelines targeting G protein-coupled receptors (GPCRs).

Ongoing research focuses on expanding the chemical space accessible from this core structure through C-H functionalization techniques. Recent developments using photoredox catalysis have enabled direct arylation at previously inaccessible positions on the benzene ring without requiring pre-installed directing groups—a significant advancement over traditional Friedel-Crafts methodologies that often produce regioisomeric mixtures.

In summary, 2,4-diamino-6-chlorobenzonitrile represents a strategically important scaffold bridging multiple scientific disciplines from medicinal chemistry to materials science. Its continued evolution as both a synthetic intermediate and active pharmaceutical ingredient underscores its value within modern chemical innovation ecosystems while aligning with global sustainability goals through increasingly eco-friendly synthesis approaches.